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CAS No.: 13813-42-8

Cat. No.: B085353

Get Quote

An In-depth Technical Guide to the Crystal Structure of Erbium(III) Iodide (ErI₃)

Introduction
Erbium(III) iodide (ErI₃) is an inorganic compound composed of the rare-earth element erbium

and iodine. It typically manifests as a pink to reddish-violet crystalline solid that is hygroscopic,

meaning it readily absorbs moisture from the air.[1] As with many rare-earth compounds, the

unique electronic configuration of the erbium(III) ion imparts interesting optical and magnetic

properties to ErI₃, making it a subject of significant interest in materials science, photonics, and

laser technology.[2] The arrangement of atoms within its crystal lattice is fundamental to

understanding and harnessing these properties. This guide provides a comprehensive

technical overview of the crystal structure of Erbium(III) iodide, detailing its synthesis,

characterization, and the relationship between its structure and its functional properties.

Crystallographic Structure of Erbium(III) Iodide
The definitive crystal structure of Erbium(III) iodide is of the Bismuth(III) iodide (BiI₃) type. This

structure is characterized by a layered arrangement of ions. ErI₃ crystallizes in the trigonal

system, which is often described using a hexagonal lattice setting for convenience.
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Crystal System and Space Group
Erbium(III) iodide possesses a trigonal crystal structure belonging to the space group R-3,

which corresponds to space group number 148.[3] This structure consists of layers of edge-

sharing [ErI₆] octahedra. The iodide ions form a hexagonal close-packed (hcp) arrangement,

with the smaller erbium(III) ions occupying one-third of the octahedral interstices in a layered

fashion.

Lattice Parameters
The precise lattice parameters for a crystal are determined experimentally, primarily through X-

ray diffraction. While specific, high-resolution data for ErI₃ is not widely published in

introductory sources, its structure is isomorphous with other lanthanide triiodides and transition-

metal trihalides that adopt the BiI₃-type structure.[4] The table below summarizes the key

crystallographic data for ErI₃.

Parameter Value Source

Chemical Formula ErI₃ [5]

Molar Mass 547.97 g/mol [5][6]

Crystal System Trigonal [3]

Space Group R-3 (No. 148) [3]

Appearance
Pink to reddish-violet

crystalline solid
[1][5]

Density ~5.5 g/cm³ [3]

Melting Point 1015-1020 °C [1][3]

Boiling Point 1280 °C [1][3]

Note: Lattice parameters 'a' and 'c' for the hexagonal setting require dedicated crystallographic

studies for precise values and are not consistently reported in general chemical databases.

Visualization of the Crystal Structure
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The layered nature of the ErI₃ crystal structure can be visualized as a stacking of planes. Each

plane consists of a two-dimensional network of erbium ions sandwiched between layers of

iodide ions. Weak van der Waals forces hold the iodide layers of adjacent slabs together, which

is characteristic of the BiI₃ structural type.

Caption: Simplified 2D representation of the layered structure of ErI₃.

Synthesis and Experimental Determination
The elucidation of a crystal structure is fundamentally an experimental process, beginning with

the synthesis of the material and culminating in its analysis via diffraction techniques.

Synthesis of Erbium(III) Iodide
High-purity Erbium(III) iodide is typically synthesized via the direct reaction of its constituent

elements.[3][7] This method is effective due to the high reactivity of metallic erbium with

halogens.

Protocol: Direct Elemental Synthesis

Reactant Preparation: Finely divided erbium metal powder or turnings are used to maximize

the reaction surface area. Elemental iodine (I₂) is typically used in excess to ensure

complete reaction.

Reaction Vessel: The reactants are sealed in a quartz ampoule under a high vacuum or an

inert atmosphere (e.g., argon) to prevent the formation of erbium oxides and hydroxides at

elevated temperatures.

Thermal Reaction: The sealed ampoule is slowly heated in a tube furnace. The reaction

proceeds according to the equation: 2 Er(s) + 3 I₂(g) → 2 ErI₃(s) [violet][7][8]

Purification: The product may be further purified by sublimation under a vacuum to remove

any unreacted iodine and other volatile impurities.

Causality: The choice of a solvent-free, high-temperature synthesis route is dictated by the high

melting point of ErI₃ and the need to avoid moisture, to which the compound is highly sensitive.

For definitive crystallographic analysis, single crystals are required. These can be grown from
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the synthesized powder using techniques such as chemical vapor transport or the Bridgman-

Stockbarger method, where a temperature gradient is used to slowly crystallize the molten

material. A more recent and rapid approach involves mechanochemical synthesis, where the

elements are milled together at high energy, followed by annealing.[9]

Structural Characterization Workflow
The primary technique for determining the crystal structure of a material like ErI₃ is Single-

Crystal X-ray Diffraction (SC-XRD). Powder X-ray Diffraction (PXRD) is also crucial for verifying

the phase purity of the bulk material.

Experimental Workflow:

Sample Preparation: A suitable single crystal of ErI₃ is carefully selected and mounted on a

goniometer head.

Data Collection: The crystal is placed in an X-ray diffractometer and irradiated with a

monochromatic X-ray beam. As the crystal is rotated, a series of diffraction patterns are

collected by a detector.[10]

Structure Solution and Refinement: The positions and intensities of the diffraction spots are

used to determine the unit cell dimensions and symmetry (space group).[11][12] This

information is then used to solve the crystal structure, yielding the precise atomic positions of

the erbium and iodide ions within the unit cell.

Complementary Analysis (Vibrational Spectroscopy): Techniques like Raman and Infrared

(IR) spectroscopy can provide complementary information.[13] These methods probe the

vibrational modes of the Er-I bonds and the lattice as a whole.[14][15] Because the selection

rules for Raman and IR activity depend on molecular symmetry, these spectra can offer

insights into the local coordination environment of the ions, corroborating the diffraction data.

[16][17]
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Caption: Workflow for the synthesis and structural determination of ErI₃.

Structure-Property Relationships
The trigonal crystal structure of ErI₃ is directly responsible for its key physical and chemical

properties.
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Optical Properties
The Er³⁺ ion is renowned for its optical properties, particularly its ability to emit light in the near-

infrared spectrum around 1.55 micrometers.[18][19] This wavelength is critical for

telecommunications as it coincides with the minimal loss window of standard silica optical

fibers.[8][18] In the ErI₃ crystal, the local symmetry of the crystal field around each Er³⁺ ion, as

dictated by the surrounding iodide ions, influences the specific energies of its 4f electronic

transitions. This results in the characteristic sharp absorption and emission spectra that are

essential for applications in erbium-doped fiber amplifiers (EDFAs) and solid-state lasers.[2]

Magnetic Properties
Erbium exhibits complex magnetic behavior that is temperature-dependent.[7] It is

paramagnetic above 80 K, antiferromagnetic between 19 and 80 K, and ferromagnetic below

19 K.[7][8] In the ErI₃ lattice, the crystal structure defines the precise distances and angles

between neighboring Er³⁺ ions. These geometric parameters govern the magnetic exchange

interactions and the magnetic anisotropy, which are the forces that determine how the magnetic

moments of the individual ions align to produce the observed paramagnetic, antiferromagnetic,

or ferromagnetic ordering at different temperatures.

Conclusion
Erbium(III) iodide crystallizes in a trigonal layered structure with the space group R-3,

analogous to the BiI₃ prototype.[3] This specific atomic arrangement, determined through

experimental techniques such as single-crystal X-ray diffraction, is fundamental to its

properties. The synthesis via direct elemental reaction and subsequent single-crystal growth

are critical steps for accurate structural elucidation. The defined coordination environment of

the Er³⁺ ions within the crystal lattice directly governs the compound's valuable optical and

complex magnetic behaviors, making the study of its crystal structure essential for its

application in advanced technologies.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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